Dynamic response of ultrathin highly dense ZIF-8 nanofilms†
Chemical Communications Pub Date: 2014-08-15 DOI: 10.1039/C4CC04754K
Abstract
Ultrathin ZIF-8 nanofilms are prepared by facile step-by-step dip coating. A critical withdrawal speed allows for films with a very uniform minimum thickness. The high refractive index of the films denotes the absence of mesopores. The dynamic response of the films to CO2 exposure resembles behaviour observed for non-equilibrium organic polymers.
Recommended Literature
- [1] Evaluating the role of a urea-like motif in enhancing the thermal and mechanical strength of supramolecular gels†
- [2] Front cover
- [3] Nitrogen-doped carbon coated Li3V2(PO4)3 derived from a facile in situ fabrication strategy with ultrahigh-rate stable performance for lithium-ion storage†
- [4] A DFT study of endocyclic allenes: unprecedentedly superbasic hydrocarbons†
- [5] Computational studies of elementary steps relating to boron doping during diamond chemical vapour deposition
- [6] Quantitative analysis of “Δl = ls − lg” to coherent random lasing in solution systems with a series of solvents ordered by refractive index†
- [7] Water dispersible ligand-free rare earth fluoride nanoparticles: water transfer versus NaREF4-to-REF3 phase transformation†
- [8] An alternative hydrothermal route to amorphous carbon nanotubes for treatment of organic pollutants in water†
- [9] Correction: Reaction mechanisms in ionic liquids: the kinetics and mechanism of the reaction of O,O-diethyl (2,4-dinitrophenyl) phosphate triester with secondary alicyclic amines
- [10] Size controlled synthesis of monodisperse PbTe quantum dots: using oleylamine as the capping ligand†
Journal Nameļ¼Chemical Communications
Research Products
-
CAS no.: 101870-60-4
-
CAS no.: 108694-93-5
